Cas no 61845-91-8 (Butanamide, 3-oxo-N,N-bis(phenylmethyl)-)

Butanamide, 3-oxo-N,N-bis(phenylmethyl)- structure
61845-91-8 structure
Product Name:Butanamide, 3-oxo-N,N-bis(phenylmethyl)-
CAS No:61845-91-8
MF:C18H19NO2
MW:281.348964929581
CID:1630534
PubChem ID:12318542
Update Time:2025-04-21

Butanamide, 3-oxo-N,N-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Butanamide, 3-oxo-N,N-bis(phenylmethyl)-
    • N,N-dibenzyl-3-oxobutanamide
    • DTXSID60488123
    • 61845-91-8
    • AKOS000165416
    • Inchi: 1S/C18H19NO2/c1-15(20)12-18(21)19(13-16-8-4-2-5-9-16)14-17-10-6-3-7-11-17/h2-11H,12-14H2,1H3
    • InChI Key: IOCQWZOACMWVSU-UHFFFAOYSA-N
    • SMILES: O=C(CC(C)=O)N(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 281.14167
  • Monoisotopic Mass: 281.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 37.4Ų

Experimental Properties

  • PSA: 37.38
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